5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: 5-(2,5-dimethylphenyl)pyridin-3-ol
• InChI: InChI=1S/C13H13NO/c1-9-3-4-10(2)13(5-9)11-6-12(15)8-14-7-11/h3-8,15H,1-2H3
• InChI Key: AJYYWWQPFMLFJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=CC(=CN=C2)O
• Molecular Formula: C13H13NO
• DSSTOX Substance ID: DTXSID90682576
• Molecular Weight: 199.25 g/mol
• CAS RN: 1261940-56-0

Description

5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% (5-DMP-3-HP) is an organic compound with a wide range of applications in scientific research. It is a colorless crystalline solid that is highly soluble in water and alcohols. 5-DMP-3-HP is used as a reagent in organic chemistry, as a catalyst in pharmaceutical synthesis, and as a precursor in the synthesis of other compounds. In addition, 5-DMP-3-HP has been used in the development of new drugs and drug delivery systems.

Scientific Research Applications

5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is used in a variety of scientific research applications. It is used as a reagent in organic chemistry, as a catalyst in pharmaceutical synthesis, and as a precursor in the synthesis of other compounds. It is also used as a model compound in the study of enzyme-catalyzed reactions and as a substrate in the study of enzyme kinetics. In addition, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% has been used in the development of new drugs and drug delivery systems.

Mechanism of Action

The mechanism of action of 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is not yet fully understood. However, it is known that 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). CYP2C9 is involved in the metabolism of many drugs and is known to be involved in the metabolism of 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95%. It is thought that 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% inhibits CYP2C9 by binding to the active site of the enzyme, which prevents the enzyme from catalyzing the metabolism of drugs.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% are not yet fully understood. However, it is known that 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). As a result, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may affect the metabolism of drugs that are metabolized by CYP2C9. In addition, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may affect the activity of other enzymes involved in drug metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% in lab experiments include its availability, low cost, and ease of synthesis. In addition, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is a relatively stable compound and is soluble in a variety of solvents. The main limitation of using 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% in lab experiments is its potential to inhibit the activity of CYP2C9. As a result, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% should be used with caution in experiments involving drugs that are metabolized by CYP2C9.

Future Directions

The future of 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% is promising. In the future, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may be used as a model compound in the study of enzyme-catalyzed reactions and as a substrate in the study of enzyme kinetics. In addition, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may be used to develop new drugs and drug delivery systems. Finally, 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% may be used to explore the biochemical and physiological effects of drugs that are metabolized by CYP2C9.

Synthesis Methods

5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% can be synthesized by a variety of methods. The most common method is the reaction of 2,5-dimethylphenol with hydroxylamine hydrochloride in the presence of a base such as potassium carbonate. This reaction produces a mixture of 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% and other by-products. The mixture can then be purified by recrystallization or chromatography. Other methods for the synthesis of 5-(2,5-Dimethylphenyl)-3-hydroxypyridine, 95% include the reaction of 2,5-dimethylphenol with hypophosphorous acid, the reaction of 2,5-dimethylphenol with sodium hydroxide, and the reaction of 2,5-dimethylphenol with hydrogen peroxide and sulfuric acid.